molecular formula C9H19IOSi B8375643 Tert-butyl((2-iodoallyl)oxy)dimethylsilane

Tert-butyl((2-iodoallyl)oxy)dimethylsilane

Cat. No. B8375643
M. Wt: 298.24 g/mol
InChI Key: UNYHXKNAXQDTMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl((2-iodoallyl)oxy)dimethylsilane is a useful research compound. Its molecular formula is C9H19IOSi and its molecular weight is 298.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl((2-iodoallyl)oxy)dimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl((2-iodoallyl)oxy)dimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Tert-butyl((2-iodoallyl)oxy)dimethylsilane

Molecular Formula

C9H19IOSi

Molecular Weight

298.24 g/mol

IUPAC Name

tert-butyl-(2-iodoprop-2-enoxy)-dimethylsilane

InChI

InChI=1S/C9H19IOSi/c1-8(10)7-11-12(5,6)9(2,3)4/h1,7H2,2-6H3

InChI Key

UNYHXKNAXQDTMC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCC(=C)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 2-iodoprop-2-en-1-ol (24 g, 130.4 mmol) in dry dichloromethane (500 mL) was cooled to 0° C. Imidazole (17.75 g, 260.9 mmol) was added in several portions, and the mixture was stirred for 10 minutes. Tert-butyldimethylsilyl chloride (29.49 g, 195.9 mmol) was added in several portions at 0° C., and the reaction mixture was slowly warmed to room temperature and stirred for 3 h. The reaction mixture was quenched with water (100 mL), and the organic phase was separated. The organic phase was washed with brine (100 mL), dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure (water bath temperature <25° C.). The residue was purified by column chromatography using 100% petroleum ether as eluent to afford tert-butyl((2-iodoallyl)oxy)dimethylsilane.
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
17.75 g
Type
reactant
Reaction Step Two
Quantity
29.49 g
Type
reactant
Reaction Step Three

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